Cas no 30766-03-1 (4-Bromopicolinic acid)

• Product name: 4-Bromopicolinic acid
• CAS No: 30766-03-1
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• MDL: MFCD03426665
• CID: 53655
• PubChem ID: 253660076

4-Bromopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromopicolinic acid
• 4-BROMOPYRIDINE-2-CARBOXYLIC ACID
• 4-BROMO-PYRIDINECARBOXYLIC ACID
• 4-BROMO-2-PYRIDINECARBOXYLIC ACID
• IFLAB-BB F1926-0016
• AURORA 23242
• 2-Pyridinecarboxylic acid,4-bromo
• 4-bromo-2-picolinic acid
• 4-bromo-pyridine-2-carboxylic acid
• AF-399/41061033
• F1926-0016
• 4-Bromo-pyridine-2-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• MLS000685975
• PS-5448
• AC-2608
• CS-W004860
• MFCD03426665
• EN300-53478
• AKOS000270390
• DTXSID30352741
• 4-Bromopicolinicacid
• 4-Bromopicolinic acid, 4-Bromopyridine-2-Carboxylic Acid
• B4041
• 30766-03-1
• AM20051055
• HMS2592A16
• HY-W004860
• SY002817
• A1-31480
• PB21234
• Z802558860
• SCHEMBL100727
• 4-bromopyridine-2-carboxylic acid, AldrichCPR
• RPHHYRNGCJYQSP-UHFFFAOYSA-N
• J-400570
• CHEMBL1472469
• SMR000324845
• 2-Pyridinecarboxylic acid, 4-bromo-
• FT-0645205
• Benzofuran-2-carboxylic acid
• STL224109
• DB-028772
• 4-Bromopicolinic acid; 4-Bromo-2-pyridinecarboxylic Acid
• BBL100138

• MDL： MFCD03426665
• Inchi： 1S/C6H4BrNO2/c7-4-1-2-8-5(3-4)6(9)10/h1-3H,(H,9,10)
• InChI Key： RPHHYRNGCJYQSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(C(O)=O)=C1

Computed Properties

• Exact Mass: 200.94254g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.94254g/mol
• Monoisotopic Mass: 200.94254g/mol
• Topological Polar Surface Area: 50.2Ų
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.813
• Melting Point: 179°C(lit.)
• Boiling Point: 347.8℃ at 760 mmHg
• Flash Point: 347.8 °C at 760 mmHg
• Water Partition Coefficient: Sparingly soluble in dimethyl sulfoxide , methanol and water.
• PSA: 50.19000
• LogP: 1.54230

4-Bromopicolinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

4-Bromopicolinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Bromopicolinic acid

Comprehensive Guide to 4-Bromopicolinic Acid (CAS No. 30766-03-1): Properties, Applications, and Market Trends

4-Bromopicolinic acid (CAS No. 30766-03-1) is a brominated derivative of picolinic acid, a versatile heterocyclic compound widely used in pharmaceuticals, agrochemicals, and material science. With the molecular formula C₆H₄BrNO₂, this compound features a pyridine ring substituted with a bromine atom at the 4-position and a carboxylic acid group, making it a valuable intermediate in organic synthesis. Its unique structural properties and reactivity have garnered significant attention in recent years, particularly in the development of targeted drug candidates and specialty chemicals.

The growing demand for 4-Bromopicolinic acid is driven by its role in synthesizing biologically active molecules, such as kinase inhibitors and antimicrobial agents. Researchers frequently search for "4-Bromopicolinic acid synthesis" or "CAS 30766-03-1 applications" to explore its potential in drug discovery. Recent studies highlight its utility in metal-organic frameworks (MOFs) and catalysis, aligning with the surge in interest for sustainable chemistry solutions. The compound’s high purity grade (≥98%) ensures reproducibility in lab-scale and industrial applications.

From an industrial perspective, 4-Bromopicolinic acid is often discussed alongside "brominated heterocycles" and "pharmaceutical intermediates market trends." Analysts note its steady adoption in crop protection chemicals, where it serves as a precursor for herbicides with improved selectivity. Environmental concerns have also spurred innovations in green bromination methods, reducing waste in its production. These advancements address frequent queries like "eco-friendly synthesis of 4-Bromopicolinic acid"—a hot topic among academic and industrial chemists.

Quality control is critical for CAS No. 30766-03-1, with HPLC and NMR being standard analytical tools. Suppliers emphasize "bulk 4-Bromopicolinic acid suppliers" and "custom synthesis services" to meet diverse R&D needs. The compound’s stability under inert conditions and compatibility with common solvents (e.g., DMF, THF) further enhance its practicality. As the fine chemicals market expands, 4-Bromopicolinic acid remains a focal point for innovations in medicinal chemistry and material science.

In summary, 4-Bromopicolinic acid (CAS No. 30766-03-1) exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability to emerging trends—such as AI-driven molecular design and green chemistry—positions it as a compound of enduring significance. Future research may explore its derivatives for next-generation therapeutics or advanced functional materials, answering the rising demand for "high-value brominated compounds" in global markets.